(6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13N5OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13N5OS/c1-24-13-8-6-11(7-9-13)16-20-21-18-23(16)22-17(25-18)15-10-12-4-2-3-5-14(12)19-15/h2-10,22H,1H3/b17-15+
• InChI Key: WYBHGECVWXNUQA-BMRADRMJSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N/C(=C\4/C=C5C=CC=CC5=N4)/S3
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3

Description

(6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as ITD-1 and has been synthesized through different methods. The purpose of

Mechanism of Action

The mechanism of action of (6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that the compound inhibits the activity of various enzymes, including tyrosine kinases and cyclooxygenases. It also induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
(6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have various biochemical and physiological effects. The compound has been reported to reduce the production of inflammatory cytokines and prostaglandins. It has also been found to inhibit the growth of various microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using (6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential applications in various scientific research fields, its ability to inhibit the growth of cancer cells, and its antimicrobial properties. However, the limitations include its high cost of synthesis, limited availability, and lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research on (6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further studies on the mechanism of action of the compound to better understand its potential applications in various scientific research fields.
2. Investigation of the compound's potential applications in the treatment of other diseases, including autoimmune disorders and neurological disorders.
3. Development of more efficient and cost-effective methods for the synthesis of the compound.
4. Exploration of the compound's potential applications in nanotechnology and material science.
Conclusion:
In conclusion, (6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has potential applications in various scientific research fields. The compound has been synthesized through different methods and has been found to have antimicrobial, anticancer, and anti-inflammatory properties. Further research is needed to better understand its mechanism of action and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of (6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported through different methods. One of the most common methods involves the reaction of indole-2-carboxylic acid hydrazide with 4-methoxybenzaldehyde in the presence of acetic anhydride and catalytic amount of p-toluene sulfonic acid. The reaction is carried out at a temperature of 120°C for 4-5 hours to obtain the desired product.

Scientific Research Applications

(6E)-6-indol-2-ylidene-3-(4-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have potential applications in various scientific research fields. The compound has been reported to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.